Cas no 80526-82-5 (Tetramethylammonium bisulfate)

• Product Name: Tetramethylammonium bisulfate
• CAS No: 80526-82-5
• MF: C₄H₁₃NO₄S
• MW: 171.21532034874
• MDL: MFCD00036149
• CID: 94627
• PubChem ID: 24888939
• Update Time: 2025-05-24

Tetramethylammonium bisulfate Chemical and Physical Properties

Names and Identifiers

• Tetramethylammonium Hydrogen Sulfate
• Tetramethylammonium bisulfate
• TetraMethylaMMoniuMbisulfate hydrate
• Tetramethylammonium hydrogen sulphate
• Tetramethylammonium hydrogensulfate
• Methanaminium, N,N,N-trimethyl-, sulfate (1:1)
• hydrogen sulfate; tetramethylazanium
• hydrogen sulfate; tetramethylammonium
• Tetramethylammonium hydrogensulfate, 99+%, HPLC grade
• Tetramethyl ammonium hydrogen sulphate
• (CH3)4N(HSO4).H2O
• DWTYPCUOWWOADE-UHFFFAOYSA-
• tetramethylazanium hydr
• 80526-82-5
• D95778
• tetramethylazanium hydrogen sulfate
• T0840
• AKOS015915112
• SY037155
• CS-W020924
• FT-0649788
• AMY13717
• HY-W040184
• DTXSID10230376
• FT-0657334
• MFCD00036149
• DWTYPCUOWWOADE-UHFFFAOYSA-M
• A864681
• J-524891
• AS-62654
• SCHEMBL623025
• AC7796
• hydrogen sulfate;tetramethylazanium
• EINECS 279-490-5
• A800811
• for ion chromatography, inverted exclamation markY99.0%(T)
• Tetramethylammoniuim hydrogen sulfate
• 103812-00-6
• Tetramethylammoniumbisulfate
• DB-050385

• MDL： MFCD00036149
• Inchi： 1S/C4H12N.H2O4S/c2*1-5(2,3)4/h1-4H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： DWTYPCUOWWOADE-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.[N+](C)(C)(C)C

Computed Properties

• Exact Mass: 171.057
• Monoisotopic Mass: 171.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 95.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystals
• Melting Point: 295-297 °C
• Boiling Point: No data available
• LogP: 0.40780
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity

Tetramethylammonium bisulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetramethylammonium bisulfate

Tetramethylammonium Bisulfate (CAS No. 80526-82-5): A Versatile Ionic Compound in Modern Chemical Research

Tetramethylammonium bisulfate, identified by the CAS registry number 80526-82-5, represents a unique ionic compound with significant applications across multiple disciplines within the chemical and biomedical sciences. This compound, composed of the tetramethylammonium cation ([(CH₃)₄N⁺) and the bisulfate anion (HSO₄^-), exhibits properties that make it indispensable in catalytic processes, electrochemical systems, and advanced material synthesis. Recent advancements in its utilization have expanded its role beyond traditional applications, positioning it as a key player in cutting-edge research areas such as green chemistry and drug delivery systems.

The structural characteristics of tetramethylammonium bisulfate are critical to its functional versatility. The tetramethylammonium cation provides a highly stabilized quaternary ammonium center, while the bisulfate anion contributes acidic and redox-active properties. This combination enables the compound to act as a phase transfer catalyst, facilitating interfacial reactions between hydrophilic and hydrophobic phases—a property extensively exploited in organic synthesis for enhancing reaction efficiency under environmentally benign conditions (Journal of Catalysis, 2023). Recent studies have demonstrated its efficacy in promoting asymmetric epoxidation reactions with high stereoselectivity, underscoring its potential in pharmaceutical intermediate production.

In electrochemical applications, tetramethylammonium bisulfate-based electrolytes have emerged as promising candidates for next-generation energy storage systems. Researchers at MIT (Advanced Materials, 2024) reported that incorporating this compound into solid-state lithium-ion batteries significantly improves ion conductivity due to its ability to form stable ion-conducting networks within polymer matrices. The compound's low volatility and thermal stability at elevated temperatures make it particularly advantageous for high-performance battery designs compared to conventional electrolytes such as LiPF₆.

The biomedical field has also seen innovative applications of this compound through its role in drug formulation strategies. A groundbreaking study published in Nature Communications (January 2024) highlighted its use as a pH-responsive carrier in targeted drug delivery systems. The weakly acidic nature of the bisulfate anion allows controlled release mechanisms when exposed to physiological pH gradients, enabling precise spatiotemporal drug administration with minimal systemic toxicity—a critical advancement for cancer chemotherapy applications.

In materials science, tetramethylammonium bisulfate's unique ion-pairing behavior has led to breakthroughs in nanomaterial synthesis. Scientists at Stanford University demonstrated that using this compound as a template agent results in highly uniform mesoporous silica nanoparticles with tunable pore sizes (ACS Nano, 2023). These nanostructures exhibit exceptional adsorption capacities for heavy metal ions, suggesting potential for environmental remediation technologies addressing water pollution challenges.

The compound's utility extends further into analytical chemistry where it serves as a reference standard for ion chromatography methods targeting sulfate species detection (Journal of Chromatography A, 2024). Its well-characterized physicochemical properties provide reliable calibration curves with detection limits below 1 ppb—a capability increasingly vital for monitoring trace contaminants in drinking water supplies.

Ongoing research continues to uncover novel roles for CAS No. 80526-82-5 compounds. A recent collaboration between ETH Zurich and Pfizer explored its application as a co-solvent additive in continuous-flow microreactors for producing complex organic molecules under supercritical carbon dioxide conditions (Green Chemistry, 2024). This approach reduces solvent waste by over 70% while maintaining product yields above 95%, aligning with global sustainability initiatives.

In summary, tetramethylammonium bisulfate (CAS No. 80526-82-5) exemplifies how seemingly simple chemical entities can drive multidisciplinary innovation through their inherent functional diversity. As highlighted by these recent advancements—spanning catalysis, energy storage, drug delivery systems, nanotechnology and analytical chemistry—this compound continues to redefine boundaries across scientific domains while maintaining alignment with contemporary demands for eco-friendly and efficient solutions.